Cas no 2138520-11-1 (4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine)

4-Methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine is a structurally complex cyclohexylamine derivative featuring an imidazole substituent. This compound is of interest in medicinal chemistry due to its potential as a bioactive scaffold, particularly in the development of receptor-targeting agents. The presence of the imidazole moiety enhances its binding affinity to certain biological targets, while the cyclohexylamine core provides conformational rigidity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Researchers may explore its applications in designing novel therapeutics, particularly in neurological or metabolic disorders, given its structural resemblance to pharmacologically active amines.
4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine structure
2138520-11-1 structure
Product Name:4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine
CAS No:2138520-11-1
MF:C12H21N3
MW:207.315242528915
CID:6186663
PubChem ID:165491550
Update Time:2025-06-11

4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2138520-11-1
    • EN300-1157808
    • 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine
    • Inchi: 1S/C12H21N3/c1-9-3-4-11(13)7-10(9)8-12-14-5-6-15(12)2/h5-6,9-11H,3-4,7-8,13H2,1-2H3
    • InChI Key: OEPGPXJKBZCFRA-UHFFFAOYSA-N
    • SMILES: NC1CCC(C)C(CC2=NC=CN2C)C1

Computed Properties

  • Exact Mass: 207.173547683g/mol
  • Monoisotopic Mass: 207.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine Pricemore >>

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$1212.0 2023-06-09
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Additional information on 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine

Research Brief on 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine (CAS: 2138520-11-1)

The compound 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine (CAS: 2138520-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine, which include a cyclohexylamine core modified with an imidazole-methyl substituent. This structural motif is believed to contribute to its bioactivity, particularly in modulating central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine. A novel catalytic method employing palladium-based catalysts was reported in Organic Letters, achieving a 92% yield under mild conditions. This improvement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed promising results. In vitro assays indicate that the compound exhibits selective inhibition of monoamine transporters, with a notable preference for the dopamine transporter (DAT). This selectivity profile positions it as a candidate for further development in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic properties, including good blood-brain barrier penetration and a half-life conducive to once-daily dosing.

Despite these advancements, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Recent toxicology studies have identified minor hepatotoxicity at high doses, necessitating structural modifications to improve safety profiles. Researchers are also exploring prodrug strategies to enhance bioavailability.

In conclusion, 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine represents a promising scaffold in medicinal chemistry. Its unique pharmacological properties and recent synthetic advancements underscore its potential as a lead compound for CNS-targeted therapies. Future research should focus on optimizing its safety and efficacy to advance it toward clinical trials.

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